Cas no 760212-69-9 (1H-Benzimidazole, 5-bromo-2-methyl-1-phenyl-)

1H-Benzimidazole, 5-bromo-2-methyl-1-phenyl- structure
760212-69-9 structure
Product Name:1H-Benzimidazole, 5-bromo-2-methyl-1-phenyl-
CAS No:760212-69-9
MF:C14H11BrN2
MW:287.154542207718
CID:4175771
PubChem ID:23094067
Update Time:2025-04-24

1H-Benzimidazole, 5-bromo-2-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole, 5-bromo-2-methyl-1-phenyl-
    • DB-219369
    • 5-Bromo-2-methyl-1-phenyl-1H-benzoimidazole
    • 5-bromo-2-methyl-1-phenyl-1H-benzimidazole
    • SCHEMBL338139
    • GLCMXKUIUQBVGS-UHFFFAOYSA-N
    • 760212-69-9
    • Inchi: 1S/C14H11BrN2/c1-10-16-13-9-11(15)7-8-14(13)17(10)12-5-3-2-4-6-12/h2-9H,1H3
    • InChI Key: GLCMXKUIUQBVGS-UHFFFAOYSA-N
    • SMILES: C1(C)N(C2=CC=CC=C2)C2=CC=C(Br)C=C2N=1

Computed Properties

  • Exact Mass: 286.01056Da
  • Monoisotopic Mass: 286.01056Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 17.8Ų

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